2-(2-Ethenylsulfonylethyl)-3-methyl-3,4-dihydro-1H-isoquinoline

• IUPAC Name: 2-(2-ethenylsulfonylethyl)-3-methyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C14H19NO2S/c1-3-18(16,17)9-8-15-11-14-7-5-4-6-13(14)10-12(15)2/h3-7,12H,1,8-11H2,2H3
• InChI Key: DHUQETXSCAZDFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2CN1CCS(=O)(=O)C=C
• Molecular Formula: C14H19NO2S
• Molecular Weight: 265.37 g/mol

Description

The compound “2-(2-Ethenylsulfonylethyl)-3-methyl-3,4-dihydro-1H-isoquinoline” is a complex organic molecule. It contains an isoquinoline group, which is a type of nitrogen-containing heterocycle. The molecule also contains a sulfonylethyl group, which is a sulfur-containing functional group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The isoquinoline group is a bicyclic structure with a nitrogen atom, and the ethenylsulfonylethyl and methyl groups would add further complexity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The isoquinoline group might undergo reactions typical of aromatic heterocycles, while the ethenyl group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would depend on the strength of intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology.